Cas no 1805426-12-3 (Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1805426-12-3
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4807196
• Update Time: 2025-06-14

Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H10F2N2O3/c1-17-8(16)3-7-9(10(12)13)6(4-14)5-15-11(7)18-2/h5,10H,3H2,1-2H3
• InChI Key： UACWXJKHBIQMOK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate

Research Briefing on Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805426-12-3) in Chemical Biology and Pharmaceutical Applications

Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805426-12-3) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate as a precursor in the synthesis of selective JAK3 inhibitors. The study highlighted the compound's ability to enhance the binding affinity of inhibitors to the JAK3 kinase domain, thereby improving therapeutic efficacy in autoimmune diseases. The incorporation of the difluoromethyl group was found to significantly increase metabolic stability, addressing a common challenge in kinase inhibitor development.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a critical building block for the development of novel anti-inflammatory agents. The researchers utilized its cyano and methoxy functionalities to design analogs that selectively target COX-2 enzymes, demonstrating reduced gastrointestinal toxicity compared to traditional NSAIDs. The study underscored the compound's versatility in medicinal chemistry, particularly in optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate have been achieved through innovative catalytic methods. A 2024 Organic Process Research & Development publication detailed a cost-effective palladium-catalyzed cyanation protocol, which improved the yield and purity of the compound while minimizing environmental impact. This methodological breakthrough is expected to facilitate its broader adoption in industrial pharmaceutical synthesis.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and infectious diseases. Preliminary data from a recent ACS Medicinal Chemistry Letters report suggests its utility in developing next-generation EGFR inhibitors with improved blood-brain barrier penetration. Additionally, its structural features are being investigated for antimicrobial applications, particularly against drug-resistant bacterial strains.

In conclusion, Methyl 5-cyano-4-(difluoromethyl)-2-methoxypyridine-3-acetate represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and demonstrated applications across multiple therapeutic areas position it as a compound of significant interest for future research and development efforts in the pharmaceutical industry.